Chromium(0) hexacarbonyl
Chromium(0) hexacarbonyl
Hexacarbonylchromium is an organochromium compound and a metal carbonyl.
Chromium carbonyl is a chemical compound of chromium. Chromium is a chemical element which has the symbol Cr and atomic number 24. It is found naturally occuring in rocks, animals, plants, and soil, and is usually mined as chromite ore. Chromium is most toxic in its +6 oxidation state (chromium(VI)) due to its greater ability to enter cells and higher redox potential. Trivalent chromium (chromium(III)) however, is biologically necessary for sugar and lipid metabolism in humans. (L17)
Chromium carbonyl is a chemical compound of chromium. Chromium is a chemical element which has the symbol Cr and atomic number 24. It is found naturally occuring in rocks, animals, plants, and soil, and is usually mined as chromite ore. Chromium is most toxic in its +6 oxidation state (chromium(VI)) due to its greater ability to enter cells and higher redox potential. Trivalent chromium (chromium(III)) however, is biologically necessary for sugar and lipid metabolism in humans. (L17)
Brand Name:
Vulcanchem
CAS No.:
13007-92-6
VCID:
VC21008478
InChI:
InChI=1S/6CO.Cr/c6*1-2;
SMILES:
[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[Cr]
Molecular Formula:
C6CrO6
Molecular Weight:
220.06 g/mol
Chromium(0) hexacarbonyl
CAS No.: 13007-92-6
Cat. No.: VC21008478
Molecular Formula: C6CrO6
Molecular Weight: 220.06 g/mol
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Specification
| Description | Hexacarbonylchromium is an organochromium compound and a metal carbonyl. Chromium carbonyl is a chemical compound of chromium. Chromium is a chemical element which has the symbol Cr and atomic number 24. It is found naturally occuring in rocks, animals, plants, and soil, and is usually mined as chromite ore. Chromium is most toxic in its +6 oxidation state (chromium(VI)) due to its greater ability to enter cells and higher redox potential. Trivalent chromium (chromium(III)) however, is biologically necessary for sugar and lipid metabolism in humans. (L17) |
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| CAS No. | 13007-92-6 |
| Molecular Formula | C6CrO6 |
| Molecular Weight | 220.06 g/mol |
| IUPAC Name | carbon monoxide;chromium |
| Standard InChI | InChI=1S/6CO.Cr/c6*1-2; |
| Standard InChI Key | KOTQLLUQLXWWDK-UHFFFAOYSA-N |
| SMILES | [C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[Cr] |
| Canonical SMILES | [C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[Cr] |
| Boiling Point | 410 °F at 760 mm Hg (violent decomposition) (NTP, 1992) |
| Melting Point | 230 °F (decomposes) (NTP, 1992) |
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